Cas no 153561-74-1 (2-Bromo-5-dodecylthiophene)
2-Bromo-5-dodecylthiophene structure
Product Name:2-Bromo-5-dodecylthiophene
CAS No:153561-74-1
MF:C16H27BrS
MW:331.3546
MDL:MFCD22572689
CID:2602298
PubChem ID:354334501
Update Time:2024-11-01
2-Bromo-5-dodecylthiophene Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-dodecylthiophene
- B5407
- SCHEMBL3877421
- DB-217076
- T70328
- Thiophene, 2-bromo-5-dodecyl-
- 153561-74-1
- 2-Bromo-5-dodecylthiophene, 98% (GC)
- MOSAVYMGWTYDNS-UHFFFAOYSA-N
- MFCD22572689
- CS-0337091
-
- MDL: MFCD22572689
- Inchi: 1S/C16H27BrS/c1-2-3-4-5-6-7-8-9-10-11-12-15-13-14-16(17)18-15/h13-14H,2-12H2,1H3
- InChI Key: MOSAVYMGWTYDNS-UHFFFAOYSA-N
- SMILES: BrC1=C([H])C([H])=C(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])S1
Computed Properties
- Exact Mass: 330.10168 g/mol
- Monoisotopic Mass: 330.10168 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 18
- Rotatable Bond Count: 11
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.7
- Topological Polar Surface Area: 28.2
- Molecular Weight: 331.4
Experimental Properties
- Density: 1.105 g/mL at 25 °C
- Boiling Point: 162°C/2mmHg(lit.)
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: n20/D 1.510
- Vapor Pressure: 0.0±0.8 mmHg at 25°C
2-Bromo-5-dodecylthiophene Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Safety Instruction: H303+H313+H333
- Storage Condition:0-10°C
2-Bromo-5-dodecylthiophene Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B552505-50mg |
2-Bromo-5-dodecylthiophene |
153561-74-1 | 50mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B552505-100mg |
2-Bromo-5-dodecylthiophene |
153561-74-1 | 100mg |
$ 65.00 | 2022-06-07 | ||
| TRC | B552505-500mg |
2-Bromo-5-dodecylthiophene |
153561-74-1 | 500mg |
$ 135.00 | 2022-06-07 | ||
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 764035-1G |
2-Bromo-5-dodecylthiophene |
153561-74-1 | 98% (GC) | 1G |
¥806.01 | 2022-02-24 | |
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | 764035-5G |
2-Bromo-5-dodecylthiophene |
153561-74-1 | 98% (GC) | 5G |
¥3150.81 | 2022-02-24 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | X70545-200mg |
2-bromo-5-dodecylthiophene |
153561-74-1 | ≥95% | 200mg |
¥298.0 | 2023-09-05 | |
| abcr | AB505971-1 g |
2-Bromo-5-dodecylthiophene; . |
153561-74-1 | 1g |
€133.90 | 2023-06-15 | ||
| abcr | AB505971-5 g |
2-Bromo-5-dodecylthiophene; . |
153561-74-1 | 5g |
€401.00 | 2023-06-15 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5407-1G |
2-Bromo-5-dodecylthiophene |
153561-74-1 | >95.0%(GC) | 1g |
¥565.00 | 2024-04-17 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | B5407-5G |
2-Bromo-5-dodecylthiophene |
153561-74-1 | >95.0%(GC) | 5g |
¥1870.00 | 2024-04-17 |
2-Bromo-5-dodecylthiophene Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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